Cas no 1632296-29-7 ((R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-bromophenyl)butanoic acid)

• Product Name: (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-bromophenyl)butanoic acid
• CAS No: 1632296-29-7
• MF: C₂₅H₂₂BrNO₄
• MW: 480.350486278534
• MDL: MFCD11617953
• CID: 3163074
• PubChem ID: 86280371
• Update Time: 2025-06-09

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-bromophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-(R)-3-Amino-4-(3-bromo-phenyl)-butyric acid
• (3R)-4-(3-bromophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• 1632296-29-7
• EN300-7415442
• AS-73868
• (3R)-4-(3-bromophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• Benzenebutanoic acid, 3-bromo-beta-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (betaR)-
• AKOS024465113
• Fmoc-(R)-3-amino-4-(3-bromophenyl)-butyric acid
• CS-0158595
• (3R)-4-(3-BROMOPHENYL)-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}BUTANOIC ACID
• FD10259
• MFCD11617953
• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-bromophenyl)butanoic acid

• MDL： MFCD11617953
• Inchi： 1S/C25H22BrNO4/c26-17-7-5-6-16(12-17)13-18(14-24(28)29)27-25(30)31-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-12,18,23H,13-15H2,(H,27,30)(H,28,29)/t18-/m1/s1
• InChI Key： DZMCYXYXRITKHK-GOSISDBHSA-N
• SMILES： BrC1=CC=CC(=C1)C[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.07322g/mol
• Monoisotopic Mass: 479.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 75.6Ų

Additional information on (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-bromophenyl)butanoic acid

Comprehensive Overview of (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-bromophenyl)butanoic acid (CAS No. 1632296-29-7)

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-bromophenyl)butanoic acid (CAS No. 1632296-29-7) is a specialized chiral compound widely utilized in pharmaceutical research and peptide synthesis. This compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is critical for solid-phase peptide synthesis (SPPS). The presence of a 3-bromophenyl moiety enhances its reactivity, making it valuable for cross-coupling reactions and drug discovery applications. Researchers frequently search for Fmoc-protected amino acids and brominated phenyl derivatives to develop novel therapeutic agents and bioconjugates.

The growing interest in precision medicine and targeted drug delivery has increased demand for chiral building blocks like (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-bromophenyl)butanoic acid. Its stereospecificity ensures high enantiomeric purity, a key factor in FDA-approved drug development. Recent studies highlight its role in cancer immunotherapy and neurodegenerative disease research, aligning with trends in AI-driven drug design and computational chemistry. Users often inquire about Fmoc deprotection methods or CAS No. 1632296-29-7 suppliers, reflecting its commercial and academic relevance.

From a synthetic chemistry perspective, this compound’s bromine substituent enables palladium-catalyzed couplings, such as Suzuki-Miyaura or Heck reactions, pivotal for small-molecule libraries. Its carboxylic acid functionality further allows esterification or amide bond formation, expanding its utility in protease inhibitor design. Laboratories prioritize high-purity CAS 1632296-29-7 for kinase assays and structure-activity relationship (SAR) studies, addressing queries like "Fmoc-amino acid solubility" or "3-bromophenyl derivatives in drug discovery."

Environmental and green chemistry advancements have also spotlighted (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-bromophenyl)butanoic acid. Its atom economy and compatibility with microwave-assisted synthesis reduce waste, resonating with sustainable lab practices. FAQs include "scaling up Fmoc-protected compounds" and "bromophenyl analogs for PET imaging," underscoring its multidisciplinary appeal. Analytical techniques like HPLC and NMR are essential for verifying its optical purity, a common concern among purchasers.

In conclusion, (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-bromophenyl)butanoic acid (CAS No. 1632296-29-7) bridges organic synthesis, medicinal chemistry, and biotechnology. Its structural versatility and chiral integrity cater to evolving needs in personalized therapeutics and high-throughput screening. As AI-powered molecular modeling gains traction, this compound’s role in fragment-based drug discovery will likely expand, answering search trends like "Fmoc-amino acid stability" and "brominated scaffolds in lead optimization."